Cas no 79729-74-1 (1,6,7-trihydroxy-15-oxo-7,20-epoxykaur-16-en-14-yl hexadecanoate)

1,6,7-trihydroxy-15-oxo-7,20-epoxykaur-16-en-14-yl hexadecanoate structure
79729-74-1 structure
Product Name:1,6,7-trihydroxy-15-oxo-7,20-epoxykaur-16-en-14-yl hexadecanoate
CAS No:79729-74-1
MF:C36H58O7
MW:602.841532230377
CID:984844
PubChem ID:433148
Update Time:2025-04-20

1,6,7-trihydroxy-15-oxo-7,20-epoxykaur-16-en-14-yl hexadecanoate Chemical and Physical Properties

Names and Identifiers

    • 1,6,7-trihydroxy-15-oxo-7,20-epoxykaur-16-en-14-yl hexadecanoate
    • 79729-74-1
    • DTXSID00330859
    • NSC-324037
    • KT-9 (FROM KYOTO UNIVERSITY)
    • NSC324037
    • Inchi: 1S/C36H58O7/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-28(38)43-32-25-19-20-26-34-23-42-36(41,35(26,32)30(39)24(25)2)31(40)29(34)33(3,4)22-21-27(34)37/h25-27,29,31-32,37,40-41H,2,5-23H2,1,3-4H3
    • InChI Key: OYJIKEBRSYDFCO-UHFFFAOYSA-N
    • SMILES: O1CC23C(CCC(C)(C)C2C(C1(C12C(C(=C)C(CCC31)C2OC(CCCCCCCCCCCCCCC)=O)=O)O)O)O

Computed Properties

  • Exact Mass: 602.41825418g/mol
  • Monoisotopic Mass: 602.41825418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 16
  • Complexity: 1040
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 9
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 113Ų
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